(E)-N-(4-(methylamino)-4-oxobut-2-en-1-yl)-4-(2-oxopyrrolidin-1-yl)benzamide

• IUPAC Name: N-[(E)-4-(methylamino)-4-oxobut-2-enyl]-4-(2-oxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C16H19N3O3/c1-17-14(20)4-2-10-18-16(22)12-6-8-13(9-7-12)19-11-3-5-15(19)21/h2,4,6-9H,3,5,10-11H2,1H3,(H,17,20)(H,18,22)/b4-2+
• InChI Key: PACQUPMBNMKDSN-DUXPYHPUSA-N
• Canonical SMILES: CNC(=O)C=CCNC(=O)C1=CC=C(C=C1)N2CCCC2=O
• Isomeric SMILES: CNC(=O)/C=C/CNC(=O)C1=CC=C(C=C1)N2CCCC2=O
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

(E)-N-(4-(methylamino)-4-oxobut-2-en-1-yl)-4-(2-oxopyrrolidin-1-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "MOB-015" and has been extensively studied for its pharmacological properties.

Scientific Research Applications

Design and Biological Evaluation of Histone Deacetylase Inhibitors
A structurally related compound, described as a histone deacetylase (HDAC) inhibitor, shows significant promise as an anticancer drug due to its ability to block cancer cell proliferation and induce cell-cycle arrest and apoptosis. The compound was found to be orally bioavailable and showed significant antitumor activity in vivo, indicating its potential use in cancer treatment (Zhou et al., 2008).

Characterization and Separation of Related Substances
Research on the nonaqueous capillary electrophoretic separation of related substances indicates the compound's potential utility in quality control and analytical chemistry. The developed method offers a promising approach for the quality control of pharmaceutical compounds, showcasing the importance of structural derivatives in pharmaceutical analysis (Ye et al., 2012).

Synthesis of Heterobifunctional Coupling Agents
The efficient synthesis of a heterobifunctional coupling agent for chemoselective conjugation of proteins and enzymes highlights the compound's relevance in bioconjugate chemistry. This research underscores the importance of such compounds in the development of biochemical tools and therapeutic agents (Reddy et al., 2005).

Investigation into Anti-Fatigue Effects
Benzamide derivatives were synthesized and their structures determined, with some showing significant anti-fatigue effects in mice. This indicates the potential of benzamide derivatives in the development of novel therapeutic agents targeting fatigue-related conditions (Wu et al., 2014).